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Compound of Interest

Compound Name: 1-Butoxy-2-propanol

Cat. No.: B1222761 Get Quote

1-Butoxy-2-propanol: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of 1-Butoxy-2-propanol (also known as propylene glycol n-butyl ether).

The information is presented to be a valuable resource for researchers, scientists, and

professionals in drug development who may utilize this compound as a solvent, intermediate,

or formulation component.

Physical Properties of 1-Butoxy-2-propanol
The physical characteristics of 1-Butoxy-2-propanol are critical for its application in various

experimental and manufacturing processes. A summary of these properties is provided in the

table below.
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Property Value Units

Molecular Formula C₇H₁₆O₂ -

Molecular Weight 132.20 g/mol

Appearance Colorless liquid -

Odor Mild, characteristic ether-like -

Boiling Point 170 - 171.5 °C

Melting Point < -85 °C

Flash Point 62 - 63 °C

Density 0.88 g/cm³ at 20°C

Solubility in Water 55 - 60 g/L at 20°C

Vapor Pressure 0.187 kPa at 25°C

Autoignition Temperature 260 °C

Refractive Index 1.416 n20/D

Chemical Properties of 1-Butoxy-2-propanol
Understanding the chemical behavior of 1-Butoxy-2-propanol is essential for ensuring safe

handling and for predicting its compatibility with other substances.
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Property Description

Reactivity

Reacts with strong oxidants. Can presumably

form explosive peroxides, especially upon

prolonged storage and exposure to air. It is

advised to check for peroxides prior to

distillation and eliminate them if found.[1]

Chemical Stability
Stable under recommended storage conditions.

[2]

Incompatible Materials Strong oxidizing agents.[2]

Hazardous Decomposition Products
Gives off irritating or toxic fumes (or gases) in a

fire.[3]

Experimental Protocols
The following sections detail the standardized methodologies for determining the key physical

and chemical properties of 1-Butoxy-2-propanol.

Boiling Point Determination (Adapted from OECD Test
Guideline 103)
The boiling point can be determined using the Siwoloboff method, which is suitable for small

sample volumes.

Apparatus:

Heating bath (e.g., silicone oil bath) with a stirrer and a controllable heater.

Thermometer with an accuracy of ±0.5°C.

Sample tube (approximately 5 mm in diameter).

Capillary tube (approximately 100 mm long, 1 mm inner diameter), sealed at one end.

Procedure:
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The sample is placed in the sample tube to a height of about 2-3 cm.

The capillary tube, with the sealed end uppermost, is placed inside the sample tube.

The sample tube assembly is attached to the thermometer and immersed in the heating

bath.

The bath is heated gradually while being stirred.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

Density Measurement (Adapted from ASTM D4052)
The density of 1-Butoxy-2-propanol can be accurately measured using a digital density meter

based on the oscillating U-tube principle.

Apparatus:

Digital density meter with a thermostatically controlled measuring cell.

Syringe or automated sampler for sample injection.

Calibrating fluids with known densities (e.g., dry air and distilled water).

Procedure:

The instrument is calibrated according to the manufacturer's instructions using dry air and

distilled water at a known temperature (e.g., 20°C).

The sample of 1-Butoxy-2-propanol is equilibrated to the measurement temperature.
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A small volume of the sample (typically 1-2 mL) is injected into the oscillating U-tube of the

density meter, ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-tube containing the sample.

The density is automatically calculated by the instrument based on the oscillation period and

the calibration data.

The measurement is repeated until a stable reading is obtained.

Water Solubility Determination (Adapted from OECD
Test Guideline 105 - Flask Method)
This method is suitable for substances with a solubility greater than 10⁻² g/L.

Apparatus:

Glass flasks with stoppers.

Constant temperature shaker or magnetic stirrer.

Centrifuge or filtration apparatus.

Analytical instrument for determining the concentration of the substance in water (e.g., gas

chromatography).

Procedure:

An excess amount of 1-Butoxy-2-propanol is added to a known volume of distilled water in

a glass flask.

The flask is tightly stoppered and agitated at a constant temperature (e.g., 20°C) for a

sufficient period to reach equilibrium (preliminary tests can determine the required time).

After equilibration, the mixture is allowed to stand to allow for phase separation.

The aqueous phase is then separated from the excess undissolved substance by

centrifugation or filtration.
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The concentration of 1-Butoxy-2-propanol in the clear aqueous solution is determined

using a suitable analytical method.

The experiment is repeated to ensure the results are reproducible.

Vapor Pressure Determination (Adapted from OECD Test
Guideline 104 - Static Method)
The static method directly measures the vapor pressure of a liquid in equilibrium with its vapor

at a given temperature.

Apparatus:

Sample vessel connected to a pressure measuring device (manometer or pressure

transducer).

Vacuum pump.

Thermostatically controlled bath.

Procedure:

A small amount of the degassed sample is introduced into the sample vessel.

The vessel is connected to the pressure measuring device and the vacuum pump.

The sample is frozen and the apparatus is evacuated to remove air. The sample is then

allowed to thaw to release any trapped gases. This freeze-thaw cycle is repeated until all

non-condensable gases are removed.

The sample vessel is then brought to the desired temperature in the thermostatically

controlled bath.

The system is allowed to reach equilibrium, at which point the pressure reading is recorded.

This is the vapor pressure of the substance at that temperature.

Measurements are taken at various temperatures to establish the vapor pressure curve.
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Flash Point Determination (Adapted from ASTM D93 -
Pensky-Martens Closed Cup Tester)
This method determines the lowest temperature at which the application of an ignition source

causes the vapors of the sample to ignite.

Apparatus:

Pensky-Martens closed-cup tester, consisting of a test cup, a lid with a shutter mechanism, a

stirrer, and a heat source.

Thermometer.

Ignition source (gas flame or electric ignitor).

Procedure:

The sample is placed into the test cup to the specified level.

The lid is secured, and the thermometer is inserted.

The sample is heated at a slow, constant rate while being stirred.

At specified temperature intervals, the stirring is stopped, and the ignition source is applied

by opening the shutter.

The test is continued until a flash is observed inside the cup.

The temperature at which the flash occurs is recorded as the flash point.

Logical Relationships of 1-Butoxy-2-propanol
Properties
The following diagram illustrates the key properties of 1-Butoxy-2-propanol and their

interconnections.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1222761?utm_src=pdf-body
https://www.benchchem.com/product/b1222761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties

Chemical Properties Safety & Handling

Molecular Structure
(C₇H₁₆O₂)

Boiling Point
(170-171.5 °C)

influences

Density
(0.88 g/cm³)

influences

Solubility in Water
(55-60 g/L)

influences

Vapor Pressure
(0.187 kPa @ 25°C)

influences

Appearance
(Colorless Liquid)

Odor
(Mild Ether-like)

related to

Melting Point
(< -85 °C)

Reactivity
(Reacts with strong oxidants)

can affect

Handling Precautions
(Avoid strong oxidants,

check for peroxides)

dictates

Stability
(Stable under normal conditions)

guides

Hazardous Decomposition
(Toxic fumes in fire)

warns about

Flash Point
(62-63 °C)

informs

Autoignition Temperature
(260 °C)

informs
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Caption: Key properties of 1-Butoxy-2-propanol and their relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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